N-[1-(2,4-dimethylphenyl)-2-methylpropyl]-1-(methylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[1-(2,4-dimethylphenyl)-2-methylpropyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H30N2O3S/c1-13(2)18(17-9-8-14(3)11-15(17)4)20-19(22)16-7-6-10-21(12-16)25(5,23)24/h8-9,11,13,16,18H,6-7,10,12H2,1-5H3,(H,20,22)
• InChI Key: SRAWXCCPPZSHER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C(C)C)NC(=O)C2CCCN(C2)S(=O)(=O)C)C
• Molecular Formula: C19H30N2O3S
• Molecular Weight: 366.5 g/mol

Description

The chemical compound N-[1-(2,4-dimethylphenyl)-2-methylpropyl]-1-(methylsulfonyl)-3-piperidinecarboxamide belongs to a class of substances that exhibit significant pharmacological and biological activities. Research on similar compounds often focuses on synthesizing new derivatives to explore their potential applications in various fields, excluding direct drug use and dosage or side effects considerations.

Synthesis Analysis

Synthesis of related compounds often involves intricate chemical reactions to introduce specific functional groups that affect the compound's overall properties and activity. For example, the synthesis of biologically active derivatives involves multiple steps, including the introduction of sulfonyl groups and modifications to the piperidine ring (Khalid et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds in this category is crucial in determining their biological activity. X-ray diffraction studies and spectroscopic techniques are commonly used to characterize the structure, as seen in the synthesis and characterization of related compounds (Naveen et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include interactions with receptors or enzymes, influencing their mechanism of action. The molecular interaction of antagonists with receptors has been studied to understand the binding and activity profiles of similar compounds (Shim et al., 2002).

Physical Properties Analysis

The physical properties, such as solubility and crystal structure, significantly impact the compound's application and effectiveness. Research on related compounds provides insights into how modifications to the molecular structure can influence these properties (Girish et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are essential for understanding how these compounds interact in biological systems. Studies on the synthesis and reactivity of related piperidine derivatives offer valuable information on optimizing these properties for specific applications (Back & Nakajima, 2000).